Cas no 492462-02-9 ((3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 492462-02-9
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• CID: 328307
• PubChem ID: 492445
• Update Time: 2025-11-02

(3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• (3R,4R)-4-amino-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• 1,3-Pyrrolidinedicarboxylicacid, 4-amino-, 1-(1,1-dimethylethyl) ester, (3R,4R)-
• CIS-4-AMINO-1-BOC-PYRROLIDINE-3-CARBOXYLIC ACID
• 1,3-Pyrrolidinedicarboxylic acid,4-amino-,1-(1,1-dimethylethyl) ester,(3R,4R)
• (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid
• (3R,4R)-4-amino-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• (3R,4R)-4-amino-1-tert-butoxycarbonyl-pyrrolidine-3-carboxylic acid
• 492462-02-9
• (3R,4R)-rel-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• DTXSID20333226
• 1,3-Pyrrolidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) ester, (3R,4R)-
• EN300-1699860
• 1021428-21-6
• (3R,4R)-4-Amino-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylicacid
• AT31951

• MDL： MFCD22200572
• Inchi： 1S/C10H18N2O4/c1-10(2,3)16-9(15)12-4-6(8(13)14)7(11)5-12/h6-7H,4-5,11H2,1-3H3,(H,13,14)/t6-,7+/m1/s1
• InChI Key： OSQJCAMJAGJCSX-RQJHMYQMSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@H](C(=O)O)C1)N)=O

Computed Properties

• Exact Mass: 230.12700
• Monoisotopic Mass: 230.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• PSA: 92.86000
• LogP: 0.90340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid

(3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 492462-02-9) - A Versatile Chiral Building Block in Modern Medicinal Chemistry

(3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 492462-02-9) represents a significant advancement in the field of chiral synthesis and peptide chemistry. This compound, characterized by its unique tert-butoxy carbonyl (Boc) protecting group and pyrrolidine ring with amino and carboxylic acid functionalities, has emerged as a crucial intermediate in the synthesis of bioactive molecules and pharmaceutical candidates. Recent studies have highlighted its role in asymmetric catalysis and targeted drug delivery systems, underscoring its importance in modern medicinal chemistry and molecular biology research.

The stereochemistry of the pyrrolidine ring in this compound is a defining feature, with the (3R,4R) configuration enabling precise control over molecular chirality. This configuration is particularly valuable in the design of enantioselective catalysts and chiral auxiliaries, where stereoselectivity directly influences the biological activity and efficacy of the final product. In a 2023 study published in Journal of Organic Chemistry, researchers demonstrated that the Boc-protected pyrrolidine unit can be efficiently deprotected under mild conditions, preserving the integrity of adjacent functional groups. This property has been leveraged in the development of peptide-based therapeutics with enhanced solubility and stability profiles.

In the context of drug discovery, (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has shown promise as a building block for GPCR ligands and enzyme inhibitors. A recent investigation by a team at ETH Zurich (2024) revealed that the carboxylic acid group in this molecule can form stable hydrogen bonds with serine residues in protein active sites, making it an ideal candidate for structure-activity relationship (SAR) studies. The amino functionality further allows for post-synthetic modification, enabling the creation of prodrugs with tunable pharmacokinetic properties.

The tert-butoxy carbonyl (Boc) group in this compound is a well-established protecting group strategy in organic synthesis. Its use in (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid ensures the selective protection of the amino group during synthetic manipulations, a critical requirement in complex molecule synthesis. A comparative analysis in ACS Medicinal Chemistry Letters (2024) highlighted the superior stability of the Boc group under acidic and basic conditions compared to alternative protecting groups, significantly reducing the risk of side reactions during multi-step syntheses.

Recent advances in asymmetric synthesis have further expanded the utility of (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid. A 2024 study in Angewandte Chemie demonstrated its application in the enantioselective catalysis of Michael additions, where the chiral pyrrolidine framework acted as a ligand for transition metal complexes. This breakthrough has implications for the synthesis of complex natural products and steroid derivatives, areas where stereoselective control is paramount.

From an industrial application perspective, the scalability of the synthesis of (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid has been a major focus. A 2023 report by Chemical & Engineering News noted that the use of catalytic hydrogenation and microwave-assisted reactions has significantly improved the yield and purity of this compound in large-scale production. These optimizations are critical for its integration into high-throughput screening platforms and automated synthesis systems used in pharmaceutical R&D.

In the realm of biological evaluation, preliminary in vitro assays have demonstrated that derivatives of (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid exhibit moderate cytotoxicity against cancer cell lines, particularly in pancreatic and breast cancer models. While these findings are preliminary, they suggest potential applications in anticancer drug development. Researchers at Mayo Clinic (2024) have proposed that the carboxylic acid group may interact with metalloproteases involved in tumor metastasis, offering a novel molecular target for therapeutic intervention.

The structural flexibility of (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid also makes it a valuable platform for conjugation chemistry. A 2024 paper in Biomaterials described its use in the design of nanoparticle-based drug delivery systems, where the carboxylic acid group facilitated covalent linkage to polyethylene glycol (PEG) chains. This application has potential in the development of targeted therapies for neurodegenerative diseases and infectious diseases.

Looking ahead, the synthetic versatility and biological relevance of (3R,4R)-4-amino-1-(tert-butoxy)carbonylpyrrolidine-3-carboxylic acid position it as a cornerstone molecule in the next generation of medicinal chemistry. As computational methods for molecular modeling and virtual screening continue to advance, this compound is likely to play a central role in the design of next-generation therapeutics with improved selectivity and reduced toxicity. Its unique stereochemical features and functional group diversity ensure its continued relevance in both academic research and industrial applications.